Cas no 68538-30-7 ([cis-4-methoxycyclohexyl]methanamine)

• Product Name: [cis-4-methoxycyclohexyl]methanamine
• CAS No: 68538-30-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5272771
• Update Time: 2026-03-09

[cis-4-methoxycyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [cis-4-methoxycyclohexyl]methanamine

• Inchi： 1S/C8H17NO/c1-10-8-4-2-7(6-9)3-5-8/h7-8H,2-6,9H2,1H3/t7-,8+
• InChI Key： VBAPKBJGWWZEDK-OCAPTIKFSA-N
• SMILES： C([C@@H]1CC[C@H](OC)CC1)N

Additional information on [cis-4-methoxycyclohexyl]methanamine

Compound CAS No 68538-30-7: [Cis-4-Methoxycyclohexyl]Methanamine

The compound with CAS No 68538-30-7, commonly referred to as [Cis-4-Methoxycyclohexyl]Methanamine, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclohexane ring substituted with a methoxy group at the 4-position and a methanamine group attached in a cis configuration. The cis stereochemistry plays a crucial role in determining its physical properties, biological activity, and potential applications.

Recent studies have highlighted the importance of [Cis-4-Methoxycyclohexyl]Methanamine in drug discovery and development. Its structure provides a versatile platform for exploring various biological interactions, particularly in the context of enzyme inhibition and receptor binding. Researchers have utilized advanced computational methods, such as molecular docking and quantum mechanics, to analyze the compound's interaction with target proteins. These studies have revealed promising binding affinities, suggesting potential applications in therapeutic interventions for diseases such as cancer and neurodegenerative disorders.

The synthesis of [Cis-4-Methoxycyclohexyl]Methanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclohexane ring, the introduction of the methoxy group at the 4-position, and the attachment of the methanamine moiety while maintaining the cis stereochemistry. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess, ensuring the compound's purity and consistency for downstream applications.

In terms of physical properties, [Cis-4-Methoxycyclohexyl]Methanamine exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, providing valuable insights into its potential for formulation development in pharmaceutical applications.

One of the most exciting developments involving this compound is its role in peptide synthesis and medicinal chemistry. The methanamine group serves as an excellent nucleophile, enabling efficient coupling reactions with carboxylic acids and other functional groups. This property has been leveraged to construct complex peptide libraries, which are critical for high-throughput screening in drug discovery.

Moreover, [Cis-4-Methoxycyclohexyl]Methanamine has shown remarkable stability under physiological conditions, making it an attractive candidate for drug delivery systems. Its ability to resist enzymatic degradation while maintaining bioavailability has been validated through in vitro and in vivo experiments.

Recent advancements in green chemistry have also influenced the production of this compound. Researchers have explored environmentally friendly synthesis pathways that minimize waste generation and reduce energy consumption. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality.

In conclusion, [Cis-4-Methoxycyclohexyl]Methanamine (CAS No 68538-30-7) stands out as a versatile and promising compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure, coupled with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing drug discovery and development efforts.